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Eprinex Eprinex Eprinomectin is an avermectin with anthelmintic and insecticidal activities. It is comprised of eprinomectin B1a and eprinomectin B1b. Eprinomectin (≥0.08 mg/kg, applied topically) reduces worm burden by 99% or more in bovine models of adult H. placei, O. ostertagi, T. axei, Cooperia punctata, N. helvetianus, O. radiatum, or D. viviparus infection. It also reduces parasite burden in bovine models of horn fly (H. irritans) or mange mite (C. bovis) infestation, as well as in cows naturally infested with lice (L. vituli), when applied topically at doses ranging from 0.16 to 0.5 mg/kg. Formulations containing eprinomectin have been used in the treatment and control of a variety of endo- and ectoparasites in cattle.
Eprinomectin is a veterinary drug, belonging to avermectins, a class of macrocyclic lactones. It is widely used as an antiparasitic agent for farm animals and shows a broad spectrum of activity against parasites such as nematodes, insects and mites.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Eprinomectin is a veterinary endectocide, which belongs to the class of macrocyclic lactones. It is commonly produced through fermentation by soil-dwelling Streptomyces.
Eprinomectin is a semi-synthetic GABA signaling potentiator used to inhibit bacterial infections. It causes neuromuscular paralysis in microbes and parasites.
Brand Name: Vulcanchem
CAS No.: 123997-26-2
VCID: VC0527305
InChI: InChI=1S/C49H73NO14/c1-25(2)43-28(5)17-18-48(64-43)23-35-20-34(63-48)16-15-27(4)44(26(3)13-12-14-33-24-57-46-42(52)29(6)19-36(47(53)60-35)49(33,46)54)61-40-22-38(56-11)45(31(8)59-40)62-39-21-37(55-10)41(30(7)58-39)50-32(9)51/h12-15,17-19,25-26,28,30-31,34-46,52,54H,16,20-24H2,1-11H3,(H,50,51)/b13-12-,27-15-,33-14?
SMILES: CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)C)OC7(C4)C=CC(C(O7)C(C)C)C)O
Molecular Formula: C49H73NO14
Molecular Weight: 900.1 g/mol

Eprinex

CAS No.: 123997-26-2

Cat. No.: VC0527305

Molecular Formula: C49H73NO14

Molecular Weight: 900.1 g/mol

Purity: >90% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Eprinex - 123997-26-2

Specification

Description Eprinomectin is an avermectin with anthelmintic and insecticidal activities. It is comprised of eprinomectin B1a and eprinomectin B1b. Eprinomectin (≥0.08 mg/kg, applied topically) reduces worm burden by 99% or more in bovine models of adult H. placei, O. ostertagi, T. axei, Cooperia punctata, N. helvetianus, O. radiatum, or D. viviparus infection. It also reduces parasite burden in bovine models of horn fly (H. irritans) or mange mite (C. bovis) infestation, as well as in cows naturally infested with lice (L. vituli), when applied topically at doses ranging from 0.16 to 0.5 mg/kg. Formulations containing eprinomectin have been used in the treatment and control of a variety of endo- and ectoparasites in cattle.
Eprinomectin is a veterinary drug, belonging to avermectins, a class of macrocyclic lactones. It is widely used as an antiparasitic agent for farm animals and shows a broad spectrum of activity against parasites such as nematodes, insects and mites.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Eprinomectin is a veterinary endectocide, which belongs to the class of macrocyclic lactones. It is commonly produced through fermentation by soil-dwelling Streptomyces.
Eprinomectin is a semi-synthetic GABA signaling potentiator used to inhibit bacterial infections. It causes neuromuscular paralysis in microbes and parasites.
CAS No. 123997-26-2
Molecular Formula C49H73NO14
Molecular Weight 900.1 g/mol
IUPAC Name N-[6-[6-[(10'Z,14'Z)-21',24'-dihydroxy-3,11',13',22'-tetramethyl-2'-oxo-2-propan-2-ylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-12'-yl]oxy-4-methoxy-2-methyloxan-3-yl]oxy-4-methoxy-2-methyloxan-3-yl]acetamide
Standard InChI InChI=1S/C49H73NO14/c1-25(2)43-28(5)17-18-48(64-43)23-35-20-34(63-48)16-15-27(4)44(26(3)13-12-14-33-24-57-46-42(52)29(6)19-36(47(53)60-35)49(33,46)54)61-40-22-38(56-11)45(31(8)59-40)62-39-21-37(55-10)41(30(7)58-39)50-32(9)51/h12-15,17-19,25-26,28,30-31,34-46,52,54H,16,20-24H2,1-11H3,(H,50,51)/b13-12-,27-15-,33-14?
Standard InChI Key WPNHOHPRXXCPRA-PJXTWHSMSA-N
Isomeric SMILES CC1/C=C\C=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(C/C=C(\C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)/C)OC7(C4)C=CC(C(O7)C(C)C)C)O
SMILES CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)C)OC7(C4)C=CC(C(O7)C(C)C)C)O
Canonical SMILES CC1C=CC=C2COC3C2(C(C=C(C3O)C)C(=O)OC4CC(CC=C(C1OC5CC(C(C(O5)C)OC6CC(C(C(O6)C)NC(=O)C)OC)OC)C)OC7(C4)C=CC(C(O7)C(C)C)C)O
Appearance Solid powder

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